Cas no 206995-42-8 (Benzene,1,2-dibromo-4,5-bis(phenylmethoxy)-)

• Product Name: Benzene,1,2-dibromo-4,5-bis(phenylmethoxy)-
• CAS No: 206995-42-8
• MF: C₂₀H₁₆Br₂O₂
• MW: 448.147844314575
• CID: 252890
• PubChem ID: 10527437
• Update Time: 2025-04-19

Benzene,1,2-dibromo-4,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dibromo-4,5-bis(phenylmethoxy)-
• 1,2-dibromo-4,5-bis(phenylmethoxy)benzene
• 1,2-Bis(benzyloxy)-4,5-dibromobenzene
• 1,2-dibenzyloxy-4,5-dibromobenzene
• BEN079
• Benzene,1,2-dibromo-4,5-bis(phenylmethoxy)
• DTXSID90441281
• 5-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazole-3-carboxylicacid
• 206995-42-8
• 1, 2-dibromo-4, 5-bis(phenylmethoxy)benzene
• FT-0747382
• Benzene, 1,2-dibromo-4,5-bis(phenylmethoxy)-
• 1,1'-[(4,5-Dibromo-1,2-phenylene)bis(oxymethylene)]dibenzene

• MDL： MFCD08460228
• Inchi： 1S/C20H16Br2O2/c21-17-11-19(23-13-15-7-3-1-4-8-15)20(12-18(17)22)24-14-16-9-5-2-6-10-16/h1-12H,13-14H2
• InChI Key： VYAHNTUWPGULOB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 445.95200
• Monoisotopic Mass: 445.95170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 6.36960